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Compound of Interest

Compound Name: 2,3-Dibromopropy! isothiocyanate

Cat. No.: B1295461

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 2,3-
Dibromopropyl isothiocyanate (CAS No: 51784-10-2) for research purposes. Due to its
nature as a specialized chemical, sourcing often requires exploring both traditional chemical
suppliers and custom synthesis services. This document outlines potential suppliers, provides
available technical data, and discusses general experimental considerations for
isothiocyanates where specific data for the target compound is limited.

Commercial Availability

Procuring 2,3-Dibromopropyl isothiocyanate for research can be challenging as it is not a
commonly stocked reagent. The search for commercial suppliers reveals limited immediate
availability, suggesting that researchers may need to consider custom synthesis options.

One identified potential supplier is Genprice, which lists the compound for research use only.[1]
However, pricing and purity specifications are not readily available on their website and require
direct inquiry.

Given the scarcity of off-the-shelf options, researchers should consider engaging with
companies that specialize in custom chemical synthesis. Numerous companies offer tailored
synthesis of complex organic molecules, including isothiocyanates, to meet specific research
needs in terms of quantity and purity.
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Table 1: Potential Commercial Sources for 2,3-Dibromopropyl Isothiocyanate

Supplier Availability Purity Quantity Price Notes
Available for Intended for

Genprice research Not specified 19[1] Inquire Research
use[1] Use Only.[1]

Ideal for
Custom . - )
) To Milligrams to ] specific purity
Synthesis On-demand Varies

] specification kilograms
Providers

and quantity

requirements.

Physicochemical Properties

Understanding the physicochemical properties of 2,3-Dibromopropyl isothiocyanate is

crucial for its handling, storage, and application in experimental settings.

Table 2: Physicochemical Data for 2,3-Dibromopropyl Isothiocyanate

Property Value Source

CAS Number 51784-10-2 ChemicalBook
Molecular Formula C4H5Br2NS ChemicalBook
Molecular Weight 258.96 g/mol ChemicalBook
Boiling Point 271.8+30.0 °C (Predicted) ChemicalBook
Density 1.96 g/cm? ChemicalBook
Storage Temperature Keep Cold ChemicalBook

Experimental Protocols: General Synthesis of

Isothiocyanates

While a specific experimental protocol for the biological use of 2,3-Dibromopropyl

isothiocyanate is not readily available in the public domain, a general understanding of
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isothiocyanate synthesis can be valuable for researchers considering in-house preparation. A
common method involves a "one-pot”, two-step procedure starting from the corresponding

primary amine.

This process typically involves the reaction of the primary amine with carbon disulfide in the
presence of a base to form a dithiocarbamate intermediate. This intermediate is then treated
with a desulfurizing agent to yield the isothiocyanate. One published method utilizes 4-(4,6-
dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium toluene-4-sulfonate (DMT/NMM/TsO-) as

the desulfurization reagent.[2][3]

General Workflow for Isothiocyanate Synthesis

Step 1: Dithiocarbamate Formation

Primary Amine (2,3-Dibromopropylamine)

Carbon Disulfide (CS2) | Organic Base (e.g., Et3N) |

Step 2: Desulfurization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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